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Crystal Structure of Cementite (Fe₃C)

Cementite has an orthorhombic crystal structure with the space group Pnma [1]. The conventional lattice

parameters at ambient conditions are:

a = 0.50837 nm
b = 0.67475 nm

c = 0.45165 nm [1]

Its unit cell contains 12 iron atoms and 4 carbon atoms, giving the formula Fe₃C [1]. The carbon atoms

occupy specific interstitial sites located on mirror planes within the lattice at the folds of pleated layers of

iron atoms [1]. Although cementite is often treated as a line compound, experimental evidence shows it can

exhibit a small deviation from stoichiometry (e.g., Fe₃C₁₋ₓ with x≅0.02), primarily through vacant carbon

interstices [1].

Carbon Diffusion in Cementite

Carbon diffusion is a critical kinetic process in cementite. The table below summarizes key experimental

self-diffusion coefficient ((D_C^*)) data:
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Temperature
(°C)

(D_C^*)
(cm²/s)

Experimental Method / Key Condition Citation

450 ~2 × 10⁻¹⁵ Carburizing fine iron particles [2]

500 6.0 × 10⁻¹⁴ Thermogravimetric analysis (TGA) in controlled CO-H₂-
H₂O-H₂S atmosphere

[2]

865 1.27 × 10⁻¹⁰ Imposing a low carbon activity (aC=1.3) at the surface [2]

An Arrhenius plot of these three data points allows for an estimation of the activation energy for carbon

diffusion in cementite [2].

Experimental Protocols for Studying Diffusion

The most detailed experimental methodology for measuring carbon diffusion in cementite at 500°C involved

the following protocol [2]:

Sample Preparation: Use high-purity iron samples. The surfaces should be ground and cleaned
(e.g., with acetone) before the experiment.

Atmosphere Control: Expose the samples to a flowing CO–H₂–H₂O–H₂S gas mixture within a
furnace.

The H₂S addition is critical as it leads to sulfur adsorption on the cementite surface, which
prevents the nucleation of graphite at high carbon activities. This allows for parabolic carbide

growth without the onset of "metal dusting" corrosion [2].
The carbon activity (aC) of the gas mixture can be precisely calculated based on the gas

composition [2].
Growth Kinetics Measurement: Use Thermogravimetric Analysis (TGA) to measure the mass

gain of the sample with a microbalance (e.g., with 1 µg accuracy). The formation of a carbide layer
leads to a predictable mass increase.

Data Analysis: The growth of the cementite layer under these conditions follows a parabolic rate
law, indicating the process is controlled by volume diffusion. The parabolic rate constant is

determined from the mass gain data. This constant is then used, in conjunction with the carbon
concentration gradient in Fe₃C, to calculate the carbon self-diffusion coefficient [2]. A key assumption

in this analysis is that iron diffusion is negligible compared to carbon diffusion.
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Formation and Transition of Carbides

Cementite does not always form directly. Research on high-carbon Fe-C martensite has revealed a more

complex formation mechanism involving metastable precursor carbides.

The following diagram illustrates the proposed transition pathway of carbides, from the initial formation of

fine ω-Fe₃C particles to the stable θ-Fe₃C cementite, based on observations in quenched high-carbon binary

alloys [3]:
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This transition, particularly from ω-Fe₃C to θ-Fe₃C, can occur very rapidly during heating, making it

difficult to observe intermediate stages directly [3].
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Significance and Implications

Understanding carbon diffusion and interstitial sites in cementite is fundamental in materials science for

several reasons:

Steel Strengthening: Cementite is a primary strengthening phase in carbon steels. Its formation,

stability, and interaction with the ferrite matrix (e.g., in structures like pearlite) directly determine the
mechanical properties of steel [3] [4].

Phase Transformations: The kinetics of phase transformations during heat treatments (e.g.,
tempering of martensite) are governed by the diffusion of carbon and the formation sequence of

various carbides [3] [2].
Corrosion Behavior: In CO₂ corrosion of steel, a porous network of iron carbide (cementite) can be

exposed. This network influences the corrosion rate by acting as a cathode, a diffusion barrier, and a
site for potential precipitation of protective iron carbonate [5].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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